Cas no 324572-93-2 (T 0156 Hydrochloride)

• Product Name: T 0156 Hydrochloride
• CAS No: 324572-93-2
• MF: C₃₁H₃₀ClN₅O₇
• MW: 620.052206516266
• CID: 2089576
• PubChem ID: 9852041
• Update Time: 2025-05-17

T 0156 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• T 0156 hydrochloride
• T 0156 HCl
• 1,2-Dihydro-2-[(2-methyl-4-pyridinyl)methyl]-1-oxo-8-(2-pyrimidinylmethoxy)-4-(3,4,5-trimethoxyphenyl)-2,7-naphthyridine-3-carboxylic acid methyl ester hydrochloride
• T 8067
• Q15634075
• 2-(2-Methylpyridin-4-yl)methyl-4-(3,4,5-trimethoxyphenyl)-8-(pyrimidin-2-yl)methoxy-1,2-dihydro-1-oxo-2,7-naphthyridi
• HY-105349
• Methyl2-((2-methylpyridin-4-yl)methyl)-1-oxo-8-(pyrimidin-2-ylmethoxy)-4-(3,4,5-trimethoxyphenyl)-1,2-dihydro-2,7-naphthyridine-3-carboxylatehydrochloride
• 2-(2-Methylpyridin-4-yl)methyl-4-(3,4,5-trimethoxyphenyl)-8-(pyrimidin-2-yl)methoxy-1,2-dihydro-1-oxo-2,7-naphthyridine-3-carboxylic acid methyl ester hydrochloride
• methyl 2-[(2-methylpyridin-4-yl)methyl]-1-oxo-8-(pyrimidin-2-ylmethoxy)-4-(3,4,5-trimethoxyphenyl)-2,7-naphthyridine-3-carboxylate;hydrochloride
• NCGC00094459-01
• 1,2-Dihydro-2-[(2-methyl-4-pyridinyl)methyl]-1-oxo-8-(2-pyrimidinylmethoxy)-4-(3,4,5-trimethoxyphenyl)-2,7-naphthyridine-3-carboxylicacidmethylesterhydrochloride
• EU-0101212
• t-0156
• DA-78143
• DTXSID701045745
• CS-0025804
• Methyl 2-((2-methylpyridin-4-yl)methyl)-1-oxo-8-(pyrimidin-2-ylmethoxy)-4-(3,4,5-trimethoxyphenyl)-1,2-dihydro-2,7-naphthyridine-3-carboxylate hydrochloride
• AKOS024456743
• CHEMBL540294
• 324572-93-2
• SR-01000076180
• SCHEMBL1148363
• SR-01000076180-3
• T-0156 hydrochloride
• SR-01000076180-1
• T 0156 Hydrochloride

• Inchi： 1S/C31H29N5O7.ClH/c1-18-13-19(7-11-32-18)16-36-27(31(38)42-5)25(20-14-22(39-2)28(41-4)23(15-20)40-3)21-8-12-35-29(26(21)30(36)37)43-17-24-33-9-6-10-34-24;/h6-15H,16-17H2,1-5H3;1H
• InChI Key： RBJCBXAXUHCWBR-UHFFFAOYSA-N
• SMILES： Cl.O(CC1N=CC=CN=1)C1C2C(N(CC3C=CN=C(C)C=3)C(C(=O)OC)=C(C3C=C(C(=C(C=3)OC)OC)OC)C=2C=CN=1)=O

Computed Properties

• Exact Mass: 619.1833760g/mol
• Monoisotopic Mass: 619.1833760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 44
• Rotatable Bond Count: 11
• Complexity: 978
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on T 0156 Hydrochloride

Introduction to T 0156 Hydrochloride (CAS No. 324572-93-2)

T 0156 Hydrochloride (CAS No. 324572-93-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its potential therapeutic applications. This compound belongs to a class of molecules known for their ability to modulate specific biological pathways, making it a valuable tool in the development of novel therapeutic agents.

The chemical structure of T 0156 Hydrochloride is characterized by a complex arrangement of functional groups that confer unique pharmacological properties. Recent studies have highlighted its potential as a potent inhibitor of specific enzymes, which are implicated in various disease states, including cancer and neurodegenerative disorders. The precise mechanism of action of T 0156 Hydrochloride involves its interaction with key cellular targets, leading to the modulation of signaling pathways that are crucial for cell survival and proliferation.

In the context of cancer research, T 0156 Hydrochloride has shown promise in preclinical studies as an inhibitor of certain kinases, which are enzymes that play a critical role in the regulation of cell growth and division. By selectively targeting these kinases, T 0156 Hydrochloride can potentially disrupt the aberrant signaling pathways that drive tumor growth and metastasis. This makes it an attractive candidate for further investigation in the development of targeted cancer therapies.

Beyond its potential in oncology, T 0156 Hydrochloride has also been explored for its neuroprotective properties. Studies have demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of T 0156 Hydrochloride to protect neurons from damage and promote their survival could have significant implications for the treatment of these debilitating conditions.

The pharmacokinetic profile of T 0156 Hydrochloride has been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effectiveness as a therapeutic agent. Additionally, preclinical safety studies have indicated that T 0156 Hydrochloride has a favorable safety profile, with minimal toxicity observed at therapeutic doses.

In terms of clinical development, T 0156 Hydrochloride is currently undergoing Phase I clinical trials to evaluate its safety and tolerability in human subjects. These trials are designed to determine the optimal dosing regimen and to identify any potential side effects or adverse reactions. Preliminary results from these trials have been encouraging, with no major safety concerns reported thus far.

The future prospects for T 0156 Hydrochloride are promising, with ongoing research aimed at further elucidating its mechanism of action and exploring its potential applications in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline and bring it closer to clinical use.

In conclusion, T 0156 Hydrochloride (CAS No. 324572-93-2) represents a significant advancement in the field of medicinal chemistry and pharmacology. Its unique chemical structure and pharmacological properties make it a promising candidate for the development of novel therapeutic agents targeting cancer and neurodegenerative diseases. As research continues to uncover new insights into its mechanisms and applications, the potential impact of this compound on patient care is likely to grow significantly.